Cas no 871353-01-4 (3-Bromo-2-fluorothioanisole)

3-Bromo-2-fluorothioanisole structure
3-Bromo-2-fluorothioanisole structure
Product Name:3-Bromo-2-fluorothioanisole
CAS No:871353-01-4
MF:C7H6BrFS
MW:221.089943408966
CID:4270257
PubChem ID:57448064
Update Time:2024-03-01

3-Bromo-2-fluorothioanisole Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-fluoro-3-(methylthio)-
    • (3-bromo-2-fluorophenyl)(methyl)sulfane
    • 3-Bromo-2-fluorothioanisole
    • RVQLFQFWADGUTI-UHFFFAOYSA-N
    • CS-0194867
    • MFCD22488888
    • AKOS023126077
    • SCHEMBL2784023
    • 1-bromo-2-fluoro-3-methylsulfanylbenzene
    • 1-BROMO-2-FLUORO-3-(METHYLSULFANYL)BENZENE
    • I12069
    • AS-19895
    • 871353-01-4
    • A915660
    • 1-BROMO-2-FLUORO-3-(METHYLTHIO)BENZENE
    • WJB35301
    • MDL: MFCD22488888
    • Inchi: 1S/C7H6BrFS/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,1H3
    • InChI Key: RVQLFQFWADGUTI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1F)SC

Computed Properties

  • Exact Mass: 219.93576g/mol
  • Monoisotopic Mass: 219.93576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 25.3Ų

3-Bromo-2-fluorothioanisole Security Information

3-Bromo-2-fluorothioanisole Pricemore >>

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